Cas no 926256-60-2 (3-(3,4-difluorophenoxy)propanoic Acid)

3-(3,4-Difluorophenoxy)propanoic Acid is a fluorinated aromatic compound with applications in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenoxy group linked to a propanoic acid moiety, offers unique reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors and herbicides. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its reactive carboxylic acid functionality.

3-(3,4-difluorophenoxy)propanoic Acid structure

926256-60-2 structure

Product Name:3-(3,4-difluorophenoxy)propanoic Acid

CAS No:926256-60-2

MF:C₉H₈F₂O₃

MW:202.154829978943

MDL:MFCD09049863

CID:1974139

PubChem ID:16777407

Update Time:2025-06-08

3-(3,4-difluorophenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-difluorophenoxy)propanoic Acid
- KB-26735
- PubChem12498
- 3-[(3,4-difluorophenyl)oxy]propanoic acid
- CTK7J4478
- SureCN3080731
- AG-C-41574
- AGN-PC-015WNT
- SCHEMBL3080731
- BMB25660
- CS-0458081
- QLCCVQPPVLGIKS-UHFFFAOYSA-N
- 3-(3,4-difluorophenoxy)propanoicacid
- 926256-60-2
- AKOS000133814
- EN300-219340
- A1-21388
- DTXSID40588337
- DTXCID80539101
- DB-347475
- MDL： MFCD09049863
- Inchi： 1S/C9H8F2O3/c10-7-2-1-6(5-8(7)11)14-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
- InChI Key： QLCCVQPPVLGIKS-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)OCCC(=O)O)F

Computed Properties

Exact Mass: 202.04415044Da
Monoisotopic Mass: 202.04415044Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 46.5Å²

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